Cas no 2229373-69-5 (5-(Azidomethyl)-4-bromo-2-methoxyphenol)

• Product Name: 5-(Azidomethyl)-4-bromo-2-methoxyphenol
• CAS No: 2229373-69-5
• MF: C₈H₈BrN₃O₂
• MW: 258.072020530701
• CID: 5599859
• PubChem ID: 151581814
• Update Time: 2025-05-23

5-(Azidomethyl)-4-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1933685
• 5-(azidomethyl)-4-bromo-2-methoxyphenol
• 2229373-69-5
• 5-(Azidomethyl)-4-bromo-2-methoxyphenol

• Inchi： 1S/C8H8BrN3O2/c1-14-8-3-6(9)5(2-7(8)13)4-11-12-10/h2-3,13H,4H2,1H3
• InChI Key： QGQRJCHNXONHDO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CN=[N+]=[N-])O)OC

Computed Properties

• Exact Mass: 256.97999g/mol
• Monoisotopic Mass: 256.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(Azidomethyl)-4-bromo-2-methoxyphenol

Recent Advances in the Application of 5-(Azidomethyl)-4-bromo-2-methoxyphenol (CAS: 2229373-69-5) in Chemical Biology and Pharmaceutical Research

The compound 5-(Azidomethyl)-4-bromo-2-methoxyphenol (CAS: 2229373-69-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, bioconjugation, and chemical probe development. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, synthetic utility, and potential therapeutic applications.

Recent studies have demonstrated the efficacy of 5-(Azidomethyl)-4-bromo-2-methoxyphenol as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the azidomethyl and bromo functional groups, make it an attractive building block for click chemistry reactions, enabling the rapid assembly of complex molecular architectures. Researchers have successfully employed this compound in the development of novel PROTACs (Proteolysis Targeting Chimeras), leveraging its ability to form stable triazole linkages under mild conditions.

In the realm of chemical biology, 5-(Azidomethyl)-4-bromo-2-methoxyphenol has been utilized as a versatile chemical probe for protein labeling and imaging. A 2023 study published in the Journal of Medicinal Chemistry reported its successful application in live-cell imaging, where it demonstrated excellent cell permeability and minimal cytotoxicity. The compound's bromophenol moiety has shown particular promise in targeting specific protein domains, making it a valuable tool for studying protein-protein interactions.

From a pharmaceutical perspective, derivatives of 5-(Azidomethyl)-4-bromo-2-methoxyphenol have exhibited promising biological activities. Recent preclinical studies have identified several analogs with potent inhibitory effects against various kinase targets, particularly in oncology research. The compound's structural flexibility allows for easy modification, enabling medicinal chemists to optimize pharmacokinetic properties while maintaining target engagement.

Ongoing research is exploring the potential of 5-(Azidomethyl)-4-bromo-2-methoxyphenol in targeted drug delivery systems. Its azide functionality provides a convenient handle for conjugation with nanoparticles and other drug carriers, while the bromophenol group can be further functionalized to enhance tissue specificity. Preliminary results from animal models suggest that these conjugates may improve therapeutic index by reducing off-target effects.

In conclusion, 5-(Azidomethyl)-4-bromo-2-methoxyphenol represents a multifunctional chemical entity with broad applications in drug discovery and chemical biology. Its unique combination of reactive groups offers numerous possibilities for molecular design and bioconjugation strategies. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation therapeutics and research tools.